Cas no 2385543-64-4 (2-{(tert-butoxy)carbonylamino}-3-{7H-pyrrolo2,3-dpyrimidin-5-yl}propanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-3-{7H-pyrrolo2,3-dpyrimidin-5-yl}propanoic acid
• CAS No: 2385543-64-4
• MF: C₁₄H₁₈N₄O₄
• MW: 306.317122936249
• CID: 6338461
• PubChem ID: 165913206
• Update Time: 2025-08-05

2-{(tert-butoxy)carbonylamino}-3-{7H-pyrrolo2,3-dpyrimidin-5-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-3-{7H-pyrrolo2,3-dpyrimidin-5-yl}propanoic acid
• 2385543-64-4
• EN300-1071233
• 2-{[(tert-butoxy)carbonyl]amino}-3-{7H-pyrrolo[2,3-d]pyrimidin-5-yl}propanoic acid

• Inchi： 1S/C14H18N4O4/c1-14(2,3)22-13(21)18-10(12(19)20)4-8-5-16-11-9(8)6-15-7-17-11/h5-7,10H,4H2,1-3H3,(H,18,21)(H,19,20)(H,15,16,17)
• InChI Key： GEEBUVYUBIWNDV-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CC1=CNC2C1=CN=CN=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 306.13280507g/mol
• Monoisotopic Mass: 306.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 117Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-3-{7H-pyrrolo2,3-dpyrimidin-5-yl}propanoic acid

2-{(tert-butoxy)carbonylamino}-3-{7H-pyrrolo[2,3-d]pyrimidin-5-yl}propanoic acid: A Comprehensive Overview

The compound with CAS No. 2385543-64-4, known as 2-{(tert-butoxy)carbonylamino}-3-{7H-pyrrolo[2,3-d]pyrimidin-5-yl}propanoic acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and drug discovery. This compound is notable for its complex structure, which incorporates a tert-butoxy carbonyl amino group and a pyrrolopyrimidine ring system, making it a valuable molecule for exploring novel therapeutic agents.

The tert-butoxy carbonyl amino group (often abbreviated as Boc) is a well-known protecting group in organic synthesis, particularly in peptide chemistry. Its presence in this compound suggests that it plays a critical role in stabilizing the molecule during synthesis or in modulating its biological activity. The pyrrolopyrimidine ring system, on the other hand, is a heterocyclic structure that has been extensively studied for its potential as a scaffold in medicinal chemistry. Pyrrolopyrimidines are known to exhibit diverse biological activities, including kinase inhibition and anti-inflammatory properties.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of targeted therapies for various diseases. For instance, research has demonstrated that the 7H-pyrrolo[2,3-d]pyrimidin-5-yl moiety can interact with specific protein kinases, which are often overexpressed in cancer cells. This interaction could potentially inhibit the proliferation of cancerous cells, making this compound a promising candidate for anticancer drug development.

In terms of synthesis, the preparation of 2-{(tert-butoxy)carbonylamino}-3-{7H-pyrrolo[2,3-d]pyrimidin-5-yl}propanoic acid involves a multi-step process that combines principles from both classical and modern organic chemistry. The synthesis typically begins with the construction of the pyrrolopyrimidine core, followed by the introduction of the Boc-protected amino group and the carboxylic acid moiety. This process requires meticulous control over reaction conditions to ensure high yields and purity.

The biological evaluation of this compound has been carried out using various in vitro and in vivo models. Preclinical studies have shown that it exhibits potent activity against several cancer cell lines, with minimal cytotoxicity to normal cells. These findings have prompted further investigation into its mechanism of action and pharmacokinetic properties. Additionally, recent advancements in computational chemistry have enabled researchers to perform molecular docking studies to better understand how this compound interacts with its target proteins at the atomic level.

From an industrial perspective, the synthesis and characterization of CAS No. 2385543-64-4 represent a significant achievement in chemical engineering. The ability to produce this compound on a larger scale while maintaining its structural integrity is crucial for its potential commercialization. Furthermore, its stability under various storage conditions and its compatibility with different pharmaceutical formulations are critical factors that need to be addressed before it can be considered for clinical trials.

In conclusion, 2-{(tert-butoxy)carbonylamino}-3-{7H-pyrrolo[2,3-d]pyrimidin-5-yl}propanoic acid (CAS No. 2385543-64-4) stands as a testament to the ingenuity of modern medicinal chemistry. Its unique structure, coupled with its promising biological activity, positions it as a leading candidate for future therapeutic applications. As research continues to unravel its full potential, this compound is expected to play an increasingly important role in the development of innovative medicines.